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Compound of Interest

Compound Name: 7-Methoxyisoquinoline

Cat. No.: B1361142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and Material Safety

Data Sheet (MSDS) information for 7-Methoxyisoquinoline. The information is intended to

equip laboratory personnel with the knowledge necessary to handle this compound safely and

effectively. 7-Methoxyisoquinoline is a heterocyclic aromatic compound with applications in

pharmaceutical research and organic synthesis, notably as a scaffold in the development of

new drugs and as a building block for more complex molecules.[1][2] Its derivatives have been

investigated for their potential as anti-cancer and neuroprotective agents.[1]

General Information
Chemical Name: 7-Methoxyisoquinoline

Synonyms: 7-Isoquinolinyl methyl ether, Isoquinoline, 7-methoxy-[3]

CAS Number: 39989-39-4[1][3]

Molecular Formula: C₁₀H₉NO[1][3]

Applications: Utilized in pharmaceutical development, as a building block for bioactive

molecules, in the synthesis of natural products, and in materials science for creating

fluorescent probes and organic light-emitting diodes (OLEDs).[1][2]
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Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 7-
Methoxyisoquinoline.

Property Value Source(s)

Molecular Weight 159.18 g/mol [3]

Appearance Brown to grey powder [1]

Purity ≥ 99% (GC) [1]

Storage Store at 0 - 8 °C, tightly closed. [1][4]

Hazards Identification
7-Methoxyisoquinoline is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are summarized in the

table and diagram below.

GHS Classification
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure
3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Long-Term
3

H412: Harmful to aquatic life

with long lasting effects

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1361142?utm_src=pdf-body
https://www.benchchem.com/product/b1361142?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/594375
https://www.chemimpex.com/products/26275
https://www.chemimpex.com/products/26275
https://www.chemimpex.com/products/26275
https://www.sigmaaldrich.com/JP/en/sds/aldrich/i28208?userType=undefined
https://www.benchchem.com/product/b1361142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources:[3][4]

GHS Hazard Relationship Diagram

7-Methoxyisoquinoline

GHS Hazard Statements

7-Methoxyisoquinoline C₁₀H₉NO

H302 Harmful if swallowed H311 Toxic in contact with skin H315 Causes skin irritation H319 Causes serious eye irritation H335 May cause respiratory irritation H412 Harmful to aquatic life with long lasting effects

Route of Exposure

First Aid Actions

Medical Attention

Inhalation

Move to fresh air.

Skin Contact

Take off immediately all contaminated clothing.

Eye Contact

Rinse cautiously with water for several minutes.

Ingestion

Rinse mouth.

If not breathing, give artificial respiration.

Get medical attention.

Rinse skin with water/shower.

Call a physician immediately.

Remove contact lenses, if present and easy to do. Continue rinsing.

Call an ophthalmologist.

Make victim drink water (two glasses at most).

Consult a physician.
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Fire Incident

Firefighting Actions Potential Hazards

Fire Involving 7-Methoxyisoquinoline

Use suitable extinguishing media:
- Dry chemical

- Carbon dioxide
- Alcohol-resistant foam

Wear full protective gear and SCBA Prevent fire extinguishing water from contaminating
surface water or ground water.

Hazardous combustion gases may be released:
- Carbon oxides (CO, CO₂)

- Nitrogen oxides (NOx)
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Accidental Release

Immediate Precautions

Containment & Cleanup

Disposal

Spill of 7-Methoxyisoquinoline

Ensure adequate ventilation Wear appropriate PPE (see Section 8) Avoid breathing vapors and contact with substance Evacuate the area

Prevent entry into drains and waterways

Absorb with inert material (e.g., Chemizorb®)

Collect and place in a suitable, sealed container for disposal

Clean the affected area

Dispose of waste in accordance with local, state, and federal regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

